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Compound of Interest

Compound Name: G150

Cat. No.: B2625845

Formaldehyde is a known carcinogen and a potent sensitizer and irritant.[1] Strict adherence to
safety protocols is mandatory to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling
formaldehyde solutions.
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Specifications and Use
PPE Category Item c
ases

Required for all handling of

) formaldehyde solutions. A face
] Splash-resistant safety )
Eye Protection shield may be necessary for

oggles
9099 procedures with a high risk of

splashing.[2]

Medium or heavyweight nitrile,
neoprene, or PVC gloves are
recommended for

Hand Protection Chemically resistant gloves concentrated formaldehyde.[3]
[4] Disposable nitrile gloves
may be used for dilute
solutions (£10%).[3]

Alab coat, long pants, and
closed-toe shoes are
] mandatory to protect the skin.
Body Protection Laboratory coat
[1][4] For large-volume
handling, a chemically

resistant apron is advised.

Required when handling
formaldehyde outside of a
certified chemical fume hood,
) ) ) o ) or if airborne concentrations
Respiratory Protection Air-purifying respirator o

exceed exposure limits.[1][2]
Must be equipped with a
formaldehyde-specific filter

cartridge.[1]

Exposure Limits

Occupational Safety and Health Administration (OSHA) has established the following
permissible exposure limits (PELS) for airborne formaldehyde[2][5]:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DoYvEUN-sCeM&q=EgSTtsn-GMiqisgGIjB0CAGJDs928Cj3ewKTBypMqn9ymxrN2WYi7oL_IwCwXUkzrV7mEIKC2rQ5lmR9l7wyAnJSWgFD
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-141_FormaldehydeSafetyGuidelines.pdf
https://ehs.berkeley.edu/sites/default/files/publications/formaldehyde-fact-sheet.pdf
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-141_FormaldehydeSafetyGuidelines.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Formaldehyde.pdf
https://ehs.berkeley.edu/sites/default/files/publications/formaldehyde-fact-sheet.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Formaldehyde.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DoYvEUN-sCeM&q=EgSTtsn-GMiqisgGIjB0CAGJDs928Cj3ewKTBypMqn9ymxrN2WYi7oL_IwCwXUkzrV7mEIKC2rQ5lmR9l7wyAnJSWgFD
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Formaldehyde.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DoYvEUN-sCeM&q=EgSTtsn-GMiqisgGIjB0CAGJDs928Cj3ewKTBypMqn9ymxrN2WYi7oL_IwCwXUkzrV7mEIKC2rQ5lmR9l7wyAnJSWgFD
https://ehs.ucr.edu/media/5884/download?attachment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2625845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Limit Type Value Duration

Permissible Exposure Limit

(PEL) 0.75 parts per million (ppm) 8-hour time-weighted average

Short-Term Exposure Limit

2 parts per million m 15-minute exposure
(STEL) p p (ppm) p

Experimental Protocols
Handling and Use Protocol

» Preparation: All work with formaldehyde solutions must be conducted in a certified chemical
fume hood to minimize inhalation exposure.[1][3][4]

e Personal Protective Equipment: Before beginning work, don all required PPE as outlined in
the table above.

e Dispensing: Carefully pour or pipette formaldehyde, avoiding the generation of aerosols.[1]
For solutions containing more than 0.1% formaldehyde, ensure containers are clearly
labeled with hazard warnings.[2]

» Heating: Avoid heating formaldehyde solutions. If a process requires heating, it must be
performed in a closed system within a fume hood.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[6]

Spill Response Protocol

o Small Spills (<100 mL):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material such as
vermiculite or a spill pillow.[2]

o Place the absorbent material into a sealed, labeled container for hazardous waste
disposal.[2]
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o Clean the spill area with cold water.[7]
e Large Spills (>100 mL):
o Evacuate the laboratory immediately and alert others in the vicinity.[2]

o Contact your institution's Environmental Health and Safety (EHS) department for
emergency response.

o Do not attempt to clean up a large spill without specialized training and equipment.[2]

Disposal Plan

e Waste Collection: Collect all formaldehyde-containing waste, including contaminated
absorbent materials and disposable gloves, in a dedicated, sealed, and clearly labeled
hazardous waste container.[1][4]

» Container Management: Keep waste containers closed at all times, except when adding
waste.[6]

o Disposal: Do not dispose of formaldehyde waste down the drain.[6] Arrange for pickup and
disposal by your institution's EHS department or a licensed hazardous waste disposal
company.[1]

Workflow for Handling Formaldehyde
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Caption: Workflow for the safe handling and disposal of formaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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